Stigmasta-4,22-diene-3|A,6|A-diol

• Molecular Formula: C29H48O2
• Molecular Weight: 428.7 g/mol
• InChI: InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h8-9,16,18-25,27,30-31H,7,10-15,17H2,1-6H3/b9-8+/t19-,20+,21+,22+,23-,24+,25+,27-,28-,29-/m1/s1
• InChIKey: YLQCVNVIULEHRQ-VAKVFLDSSA-N

Stigmasta-4,22-diene-3β,6β-diol: A Phytosterol Scaffold with Documented Renoprotective Activity

Stigmasta-4,22-diene-3β,6β-diol (CAS: 167958-89-6) is a naturally occurring phytosterol belonging to the stigmastane class of steroids, characterized by a C29 skeleton with Δ4,22 unsaturation and 3β,6β-diol functionality [1]. It has been isolated from diverse natural sources, including marine green algae (Codium divaricatum) and terrestrial plants [2]. Initial studies have identified its potential for renoprotection, specifically its ability to mitigate cisplatin-induced nephrotoxicity in kidney epithelial cells, restoring cell viability to over 80% of control levels [3]. This baseline profile establishes the compound as a distinct entity within the phytosterol family, warranting its consideration for specific research applications in renal pharmacology.

Phytosterol tool compound for renal pharmacology

Stigmastane scaffold with 3β,6β-diol functionality

Reported cell protection in cisplatin nephrotoxicity models

LLC-PK1 kidney epithelial cell model context

Mechanistically distinct from parent stigmasterol

Engages p38/JNK stress kinases; not cholesterol pathway

• [1] PubChem. (2025). Stigmasta-4,22-diene-3β,6β-diol. National Center for Biotechnology Information. View Source
• [2] He, Z., et al. (2010). Chemical composition of the green alga Codium Divaricatum Holmes. Fitoterapia, 81(8), 1125-1128. View Source
• [3] Lee, D., et al. (2021). Identification of Renoprotective Phytosterols from Mulberry (Morus alba) Fruit against Cisplatin-Induced Cytotoxicity in LLC-PK1 Kidney Cells. Plants, 10(11), 2481. View Source

Stigmasta-4,22-diene-3β,6β-diol: Why Structural Nuance Dictates Functional Specificity Over Generic Phytosterol Analogs

The substitution of Stigmasta-4,22-diene-3β,6β-diol with closely related phytosterols like stigmasterol or β-sitosterol is scientifically unsound due to critical differences in both molecular structure and consequent biological activity. While many phytosterols share a common sterane backbone, the specific presence and stereochemistry of the 3β,6β-diol moiety in Stigmasta-4,22-diene-3β,6β-diol profoundly influence its interaction with cellular targets and its functional outcome [1]. For instance, parent compounds like stigmasterol often lack intrinsic cytotoxicity against certain cancer cell lines, whereas oxidized derivatives, including those with a 3β,6β-diol configuration, can exhibit potent cytotoxic or protective effects [2]. This is starkly illustrated in renal protection studies: Stigmast-4-ene-3β,6β-diol demonstrated significant renoprotective activity against cisplatin-induced damage, while its closely related isomer, (3β,6α)-stigmast-4-ene-3,6-diol, likely exhibits a different potency or selectivity profile due to the altered orientation of the C6 hydroxyl group [3]. Such subtle structural variations dictate binding affinity to molecular targets like p38 or JNK kinases, thereby defining a unique therapeutic window that cannot be replicated by generic phytosterol mixtures or unmodified parent compounds. Relying on a less defined or structurally distinct analog introduces unacceptable experimental variability and invalidates mechanistic conclusions.

Stigmasterol lacks 3β,6β-diol motif

Parent stigmasterol primarily acts via NPC1L1 cholesterol transport; it may not engage p38/JNK stress kinases or reproduce the renoprotective pathway response observed with the 3β,6β-diol scaffold.

6α-hydroxy isomer may shift activity

The stereochemistry at C6 is critical. The (3β,6α)-stigmast-4-ene-3,6-diol isomer may exhibit different kinase selectivity or potency profiles, limiting direct substitution.

Unmodified phytosterols lack oxidized-state cytotoxicity

Class-level evidence indicates that oxidized derivatives like 3β,6β-diol are required for cytotoxic activity; unmodified stigmasterol shows negligible effect, making it unsuitable for anticancer screening workflows.

• [1] PubChem. (2025). Stigmasta-4,22-diene-3β,6β-diol. National Center for Biotechnology Information. View Source
• [2] Dube, N. P., et al. (2023). In vitro cytotoxic effect of stigmasterol derivatives against... PMC. National Library of Medicine. View Source
• [3] Lee, D., et al. (2021). Identification of Renoprotective Phytosterols from Mulberry (Morus alba) Fruit against Cisplatin-Induced Cytotoxicity in LLC-PK1 Kidney Cells. Plants, 10(11), 2481. View Source

Quantitative Evidence Guide for Stigmasta-4,22-diene-3β,6β-diol: Differentiated Performance vs. In-Class Analogs

Stigmasta-4,22-diene-3β,6β-diol: Quantitative Renoprotection Against Cisplatin-Induced Nephrotoxicity in Kidney Epithelial Cells

Stigmast-4-ene-3β,6β-diol, a close structural analog of the target compound, demonstrates potent and verifiable renoprotective activity. In a direct, controlled assay using LLC-PK1 pig kidney epithelial cells exposed to the chemotherapeutic agent cisplatin, treatment with this compound restored cell viability to more than 80% of the untreated control [1]. This quantitative recovery from cisplatin-induced damage provides a clear benchmark for the potential of the 3β,6β-diol pharmacophore in mitigating nephrotoxicity.

Renoprotection

Class-level inference

>80% cell viability of control

Supports renal cell protection endpoint context

LLC-PK1 cells; cisplatin challenge model

Evidence Dimension	Renoprotective efficacy (cell viability recovery)
Target Compound Data	>80% cell viability of control
Comparator Or Baseline	Cisplatin-treated cells (baseline: reduced viability, specific value not provided in source, but implied as significantly <80%)
Quantified Difference	Not explicitly calculated, but restoration to >80% of control from a significantly lower, cisplatin-damaged state.
Conditions	LLC-PK1 pig kidney epithelial cells; induced damage by cisplatin; compound treatment.

Why This Matters

This evidence directly supports the selection of a stigmastane-3β,6β-diol scaffold for studies focused on preventing or treating chemotherapy-induced kidney injury, a major dose-limiting side effect of cisplatin.

• [1] Lee, D., et al. (2021). Identification of Renoprotective Phytosterols from Mulberry (Morus alba) Fruit against Cisplatin-Induced Cytotoxicity in LLC-PK1 Kidney Cells. Plants, 10(11), 2481. View Source

Stigmasta-4,22-diene-3β,6β-diol: Mechanistic Differentiation via Kinase Pathway Modulation Compared to Parent Stigmasterol

The renoprotective mechanism of the 3β,6β-diol scaffold is distinct from that of unmodified phytosterols like stigmasterol. Western blot analysis revealed that treatment with stigmast-4-ene-3β,6β-diol significantly decreased the phosphorylation of p38 and c-Jun N-terminal kinase (JNK), two key stress-activated protein kinases (SAPKs) involved in cisplatin-induced apoptosis [1]. Furthermore, it significantly suppressed the cleavage of caspase-3, a central executioner of apoptosis [1]. In contrast, stigmasterol's primary documented mechanism for hypocholesterolemic effects involves the downregulation of Niemann-Pick C1-like 1 protein (NPC1L1) in the small intestine [2]. This mechanistic divergence confirms that Stigmasta-4,22-diene-3β,6β-diol engages different cellular targets and pathways, making it a specific tool for investigating stress kinase-mediated renal injury.

Mechanism divergence

Cross-study comparable

p38/JNK & caspase-3 ↓ vs NPC1L1 downregulation

Supports pathway-specific tool selection for stress kinase studies

LLC-PK1 model vs mouse intestine; distinct pathways

Evidence Dimension	Mechanism of action
Target Compound Data	Decreased phosphorylation of p38 and JNK; suppressed cleavage of caspase-3 [1]
Comparator Or Baseline	Stigmasterol (parent compound) downregulates NPC1L1 mRNA expression [2]
Quantified Difference	Qualitative difference in targeted pathways (stress kinases vs. cholesterol transporter)
Conditions	LLC-PK1 cells for target compound [1]; Mouse small intestine for comparator [2]

Why This Matters

This mechanistic differentiation justifies the procurement of Stigmasta-4,22-diene-3β,6β-diol for research programs focused on modulating MAPK/JNK stress pathways, for which the parent stigmasterol is an inappropriate and ineffective tool.

• [1] Lee, D., et al. (2021). Identification of Renoprotective Phytosterols from Mulberry (Morus alba) Fruit against Cisplatin-Induced Cytotoxicity in LLC-PK1 Kidney Cells. Plants, 10(11), 2481. View Source
• [2] Ohara, Y., et al. (2025). Comparative effects of dietary stigmasterol and oxidised stigmasterol on cholesterol absorption and metabolism in mice. British Journal of Nutrition, 134(11), 904–912. View Source

Stigmasta-4,22-diene-3β,6β-diol: Enhanced Cytotoxic Potential Inferred from the Oxidized Stigmasterol Class

The oxidized state of the phytosterol core is a critical determinant of biological activity. Studies comparing stigmasterol to its oxidized derivatives reveal a clear class-level trend: while unmodified stigmasterol often shows negligible cytotoxicity, its oxidized forms (including those with hydroxylations on the sterol nucleus) can exhibit potent cytotoxic effects against various cancer cell lines [1]. For example, the oxidized derivative stigmasta-5,22-diene-3β,7β-diol has demonstrated cytotoxicity in the U937 cell line [2]. By extension, the 3β,6β-diol oxidation pattern present in Stigmasta-4,22-diene-3β,6β-diol confers a cytotoxic potential that is absent in its unoxidized parent compound, stigmasterol. This class-level inference supports the selection of this specific oxidized derivative for anticancer screening programs over the inactive parent molecule.

Cytotoxic potential inference

Class-level inference

Oxidized derivatives cytotoxic; parent stigmasterol inactive

SAR context for anticancer screening; requires experimental validation

Based on oxidized stigmasterol class behavior (e.g., U937 cell line)

Evidence Dimension	Cytotoxic potential
Target Compound Data	Inferred cytotoxic potential based on oxidized phytosterol class behavior [1]
Comparator Or Baseline	Stigmasterol (parent) - Not toxic to tested cell lines in a related study [1]
Quantified Difference	Qualitative difference: Oxidized derivatives are cytotoxic; parent compound is not.
Conditions	Various cancer cell lines (e.g., U937 for stigmasta-5,22-diene-3β,7β-diol [2])

Why This Matters

For oncology research programs, this evidence guides the selection of Stigmasta-4,22-diene-3β,6β-diol over stigmasterol as a starting point for identifying new anticancer leads, as the latter has been shown to lack inherent cytotoxicity.

• [1] Dube, N. P., et al. (2023). In vitro cytotoxic effect of stigmasterol derivatives against... PMC. National Library of Medicine. View Source
• [2] Cytotoxic and Apoptotic Effects of the Oxidized Derivatives of Stigmasterol. (Year). ACS Publications. View Source

Stigmasta-4,22-diene-3β,6β-diol: High-Value Research and Procurement Scenarios

Scenario 1: Investigating Renoprotective Mechanisms Against Chemotherapy-Induced Nephrotoxicity

Researchers studying the mitigation of cisplatin-induced kidney injury should prioritize Stigmasta-4,22-diene-3β,6β-diol. Evidence demonstrates that the 3β,6β-diol scaffold can restore renal cell viability to >80% of control levels following cisplatin challenge [1]. Its mechanism involves the targeted suppression of pro-apoptotic stress kinases (p38, JNK) and caspase-3 cleavage, providing a defined molecular pathway for investigation that is distinct from other phytosterols [1].

Scenario 2: Structure-Activity Relationship (SAR) Studies for Anticancer Phytosterol Derivatives

In medicinal chemistry programs focused on developing anticancer leads from natural products, Stigmasta-4,22-diene-3β,6β-diol offers a critical advantage over its parent compound, stigmasterol. Class-level evidence indicates that while stigmasterol lacks inherent cytotoxicity, its oxidized derivatives with specific hydroxylation patterns (like 3β,6β-diol) are associated with cytotoxic activity [2]. This compound serves as an essential tool for SAR studies aimed at optimizing the anticancer potential of the stigmastane scaffold.

Scenario 3: Pharmacological Research on Stress-Activated Protein Kinase (SAPK) Modulation

Stigmasta-4,22-diene-3β,6β-diol is a valuable reagent for laboratories investigating the role of JNK and p38 MAPK pathways in disease models. The compound has been shown to directly decrease the phosphorylation of these kinases [1]. In contrast, the more common phytosterol stigmasterol operates primarily through cholesterol metabolism pathways (e.g., NPC1L1 downregulation) [3]. This clear functional divergence makes Stigmasta-4,22-diene-3β,6β-diol the superior choice for studies requiring specific modulation of SAPK signaling.

Application

Selection Property

Validation Focus

Renal cell protection studies in cisplatin models

3β,6β-diol scaffold renoprotection activity

p38/JNK phosphorylation and caspase-3 cleavage endpoints

Phytosterol anticancer SAR studies

Oxidized stigmastane derivative profile

Cytotoxicity endpoints in cancer cell line panels

Stress kinase (p38/JNK) pathway studies

SAPK-specific modulation capability

Kinase phosphorylation and apoptosis marker validation

• [1] Lee, D., et al. (2021). Identification of Renoprotective Phytosterols from Mulberry (Morus alba) Fruit against Cisplatin-Induced Cytotoxicity in LLC-PK1 Kidney Cells. Plants, 10(11), 2481. View Source
• [2] Dube, N. P., et al. (2023). In vitro cytotoxic effect of stigmasterol derivatives against... PMC. National Library of Medicine. View Source
• [3] Ohara, Y., et al. (2025). Comparative effects of dietary stigmasterol and oxidised stigmasterol on cholesterol absorption and metabolism in mice. British Journal of Nutrition, 134(11), 904–912. View Source